Cas no 104881-72-3 (H-D-Ala-Leu-Lys-AMC hydrochloride salt)

• Product name: H-D-Ala-Leu-Lys-AMC hydrochloride salt
• CAS No: 104881-72-3
• MF: C₂₅H₃₇N₅O₅
• MW: 487.591786146164
• CID: 137016
• PubChem ID: 24891207

H-D-Ala-Leu-Lys-AMC hydrochloride salt Chemical and Physical Properties

Names and Identifiers

• L-Lysinamide, D-alanyl-L-leucyl-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-
• D-Ala-Leu-Lys-7-amido-4-methylcoumarin
• D-ALA-LEU-LYS-7-AMINO-4-METHYLCOUMARIN
• H-D-Ala-Leu-Lys-AMC
• 6-amino-2-[[2-(2-aminopropanoylamino)-4-methylpentanoyl]amino]-N-(4-methyl-2-oxochromen-7-yl)hexanamide
• 104881-72-3
• FT-0642575
• D-Ala-Leu-Lys-7-amido-4-methylcoumarin, >=95% (HPLC)
• DTXSID10392201
• DB-040571
• H-D-Ala-Leu-Lys-AMC hydrochloride salt

• MDL： MFCD00038827
• Inchi： 1S/C25H37N5O5/c1-14(2)11-20(30-23(32)16(4)27)25(34)29-19(7-5-6-10-26)24(33)28-17-8-9-18-15(3)12-22(31)35-21(18)13-17/h8-9,12-14,16,19-20H,5-7,10-11,26-27H2,1-4H3,(H,28,33)(H,29,34)(H,30,32)
• InChI Key： FHYIXLQAMONDNN-UHFFFAOYSA-N
• SMILES： O=C(C(CC(C)C)NC(C(C)N)=O)NC(C(NC1=CC=C2C(C)=CC(=O)OC2=C1)=O)CCCCN

Computed Properties

• Exact Mass: 487.27900
• Monoisotopic Mass: 487.27946930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 15
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166Ų
• XLogP3: 1.1

Experimental Properties

• PSA: 169.55000
• LogP: 3.78720

H-D-Ala-Leu-Lys-AMC hydrochloride salt Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• Storage Condition：−20°C

Additional information on H-D-Ala-Leu-Lys-AMC hydrochloride salt

H-D-Ala-Leu-Lys-AMC Hydrochloride Salt (CAS No. 104881-72-3): A Comprehensive Overview

H-D-Ala-Leu-Lys-AMC hydrochloride salt (CAS No. 104881-72-3) is a synthetic peptide derivative widely used in biochemical research, particularly in enzyme kinetics and protease activity studies. This compound features the fluorogenic moiety 7-amino-4-methylcoumarin (AMC), which is released upon enzymatic cleavage, making it an invaluable tool for fluorescence-based assays. The presence of D-Ala in its structure enhances its stability against proteolytic degradation, a feature highly valued in modern peptide research.

The growing interest in protease substrates and fluorescence-based detection methods has positioned H-D-Ala-Leu-Lys-AMC hydrochloride salt as a critical reagent in drug discovery and biomedical research. Researchers frequently search for "best fluorogenic substrates for trypsin-like enzymes" or "sensitive peptide-based protease assays," where this compound stands out due to its high sensitivity and specificity. Its application extends to studying diseases like cancer and neurodegenerative disorders, where protease activity plays a pivotal role.

From a chemical perspective, H-D-Ala-Leu-Lys-AMC hydrochloride salt exhibits excellent water solubility, a property enhanced by its hydrochloride salt form. This makes it ideal for in vitro and cell-based assays, addressing common user queries such as "water-soluble AMC substrates" or "peptide substrates for live-cell imaging." The compound's stability under physiological conditions further broadens its utility in high-throughput screening (HTS) environments, a hot topic in pharmaceutical R&D.

The market for custom peptide substrates has seen significant growth, driven by advancements in personalized medicine and targeted therapy development. H-D-Ala-Leu-Lys-AMC hydrochloride salt aligns with these trends, as evidenced by increasing searches for "designer substrates for precision medicine." Its role in characterizing serine proteases—a key enzyme class in immune response and blood coagulation—also connects it to trending research areas like "COVID-19-related protease studies" and "thrombin activity monitoring."

Quality control is paramount for research-grade peptides, and users often inquire about "HPLC purity standards for fluorogenic substrates." Manufacturers of H-D-Ala-Leu-Lys-AMC hydrochloride salt typically provide ≥95% purity (by HPLC), ensuring reproducibility in sensitive assays. The compound's storage conditions (-20°C, desiccated) and shelf-life considerations are other frequently searched topics, reflecting end-users' need for reliable, long-term reagent performance.

In conclusion, H-D-Ala-Leu-Lys-AMC hydrochloride salt (CAS No. 104881-72-3) represents a convergence of biochemical innovation and practical research applications. Its design addresses current scientific demands for high-sensitivity detection, enzyme specificity profiling, and translational research tools. As proteomics and drug discovery fields expand, this compound will likely remain a staple in laboratories worldwide, continually adapting to new research challenges in biomarker discovery and therapeutic target validation.